Cas no 81792-84-9 (4-Methoxy-2-nitrobenzene-1-sulfonamide)

• Product Name: 4-Methoxy-2-nitrobenzene-1-sulfonamide
• CAS No: 81792-84-9
• MF: C₇H₈N₂O₅S
• MW: 232.213820457458
• CID: 702933
• PubChem ID: 16784452
• Update Time: 2025-04-24

4-Methoxy-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methoxy-2-nitro-
• 4-methoxy-2-nitrobenzenesulfonamide
• AKOS000141488
• CS-0247728
• 4-methoxy-2-nitrobenzene-1-sulfonamide
• EN300-37276
• SCHEMBL6038599
• GS0946
• Z237785054
• DTXSID30588447
• 81792-84-9
• 4-Methoxy-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C7H8N2O5S/c1-14-5-2-3-7(15(8,12)13)6(4-5)9(10)11/h2-4H,1H3,(H2,8,12,13)
• InChI Key： MELAWMCOLMMBNG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1[N+](=O)[O-])OC)(N)(=O)=O

Computed Properties

• Exact Mass: 232.01539253g/mol
• Monoisotopic Mass: 232.01539253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-Methoxy-2-nitrobenzene-1-sulfonamide

Benzenesulfonamide, 4-methoxy-2-nitro-

Benzenesulfonamide, 4-methoxy-2-nitro (CAS No: 81792-84-9) is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzene ring substituted with a methoxy group at the 4-position and a nitro group at the 2-position, along with a sulfonamide functional group. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The benzene ring serves as the central framework of this compound, providing stability and a platform for the attachment of other functional groups. The methoxy group (-OCH3) at the 4-position introduces electron-donating effects, which can influence the electronic properties of the molecule. On the other hand, the nitro group (-NO2) at the 2-position is electron-withdrawing, creating a balance between electron-donating and electron-withdrawing effects that can be exploited in various chemical reactions.

The sulfonamide group (-SO2NH2) is another critical feature of this compound. Sulfonamides are known for their stability and ability to form strong hydrogen bonds, which are essential in many biological and chemical processes. This functional group also contributes to the compound's solubility in polar solvents, making it suitable for applications in pharmaceuticals and analytical chemistry.

Recent studies have highlighted the potential of Benzenesulfonamide, 4-methoxy-2-nitro in drug design and development. The compound's ability to act as a scaffold for bioactive molecules has been explored in various research contexts. For instance, its role as a precursor in the synthesis of novel pharmaceutical agents has been documented in several scientific journals. The compound's reactivity and selectivity in nucleophilic aromatic substitution reactions have also been investigated, providing insights into its utility in organic synthesis.

In addition to its role in pharmaceuticals, Benzenesulfonamide, 4-methoxy-2-nitro has found applications in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

The physical properties of Benzenesulfonamide, 4-methoxy-2-nitro are also worth noting. It has a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands due to the conjugation between the benzene ring and the nitro group, making it useful in photonic applications.

From an environmental perspective, Benzenesulfonamide, 4-methoxy-2-nitro has been studied for its biodegradability and toxicity profiles. Research indicates that it undergoes slow degradation under aerobic conditions, suggesting that its environmental impact should be carefully monitored when used industrially.

In summary, Benzenesulfonamide, 4-methoxy-2-nitro (CAS No: 81792-84-9) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure, combined with its chemical reactivity and physical properties, makes it an important molecule for both academic research and industrial applications.